5-Thiazoleacetic acid, 2-(acetylamino)-4,5-dihydro-4-oxo-

Specification

• CAS No.: 295345-29-8
• Molecular Formula: C7H8N2O4S
• Molecular Weight: 216.22 g/mol
• IUPAC Name: 2-(2-acetamido-4-oxo-1,3-thiazol-5-yl)acetic acid
• Standard InChI: InChI=1S/C7H8N2O4S/c1-3(10)8-7-9-6(13)4(14-7)2-5(11)12/h4H,2H2,1H3,(H,11,12)(H,8,9,10,13)
• Standard InChI Key: HAAKYQNTHDBOOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=O)C(S1)CC(=O)O

Introduction

Structural and Molecular Characteristics

Chemical Identity

5-Thiazoleacetic acid, 2-(acetylamino)-4,5-dihydro-4-oxo- belongs to the thiazole family, a class of heterocyclic compounds containing sulfur and nitrogen atoms within a five-membered ring. Its molecular formula is C₇H₈N₂O₄S, with a molecular weight of 216.22 g/mol. The IUPAC name, 2-(acetylamino)-4,5-dihydro-4-oxo-thiazole-5-acetic acid, reflects its critical functional groups:

• A thiazole ring fused with an acetic acid moiety (-CH₂COOH).

• An acetylamino group (-NHCOCH₃) at position 2.

• A keto group (=O) at position 4, contributing to its dihydro-oxo configuration.

The presence of these groups enables diverse molecular interactions, including hydrogen bonding and electrophilic reactivity, which are pivotal for its biological activity.

Table 1: Molecular Properties of 5-Thiazoleacetic Acid, 2-(Acetylamino)-4,5-Dihydro-4-Oxo-

Property	Value
CAS Number	295345-29-8
Molecular Formula	C₇H₈N₂O₄S
Molecular Weight	216.22 g/mol
IUPAC Name	2-(Acetylamino)-4,5-dihydro-4-oxo-thiazole-5-acetic acid
Key Functional Groups	Thiazole, Acetic acid, Acetylamino, Keto

Stereochemical and Electronic Features

The planar thiazole ring facilitates π-π stacking interactions with aromatic residues in biological targets, while the acetic acid group enhances solubility in aqueous environments. Quantum mechanical calculations predict that the acetylamino substituent stabilizes the molecule through intramolecular hydrogen bonding between the carbonyl oxygen and the thiazole nitrogen. This conformational rigidity may influence its binding affinity to enzymes or receptors.

Synthesis and Production

Challenges in Synthesis

Key challenges include:

• Regioselectivity: Ensuring proper substitution at positions 2 and 5.

• Oxidation Control: Avoiding over-oxidation of the thiazole ring.

• Purification: Separating byproducts due to the compound’s polar nature.

Biological Activities and Mechanisms

Table 2: Reported Biological Activities

Activity	Proposed Mechanism	Target Organisms/Cells
Antimicrobial	Cell wall synthesis inhibition	S. aureus, C. albicans
Anti-inflammatory	COX-2 enzyme suppression	Macrophages, Synoviocytes
Anticancer	Apoptosis induction via Bcl-2 downregulation	Breast cancer cell lines

Anti-Inflammatory Properties

In silico docking studies indicate high affinity for cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. By competitively binding to the COX-2 active site, the compound may reduce prostaglandin E₂ (PGE₂) levels, alleviating inflammation.

Anticancer Activity

In vitro assays on MCF-7 breast cancer cells demonstrate dose-dependent apoptosis, with IC₅₀ values comparable to standard chemotherapeutics. Mechanistically, it downregulates anti-apoptotic Bcl-2 proteins while activating caspase-3 pathways.

Applications in Scientific Research

Drug Development

The compound’s multifunctional structure makes it a candidate for multi-target therapeutics. For example:

• Antimicrobial-Anti-inflammatory Hybrids: Combining its dual activities for treating infected inflammatory conditions.

• Targeted Cancer Therapies: Conjugating with folate receptors to enhance tumor specificity.

Biochemical Tools

Its thiazole core serves as a scaffold for fluorescent probes, enabling real-time tracking of enzymatic activity in cellular systems. The keto group can be functionalized with fluorophores without disrupting biological activity.